Cas no 114687-51-3 (4,6-Octadiyne-2,3-diol,1-chloro-8-(3-heptyloxiranyl)- (9CI))

• Product Name: 4,6-Octadiyne-2,3-diol,1-chloro-8-(3-heptyloxiranyl)- (9CI)
• CAS No: 114687-51-3
• MF: C₁₇H₂₅ClO₃
• MW: 312.831604719162
• CID: 139707
• PubChem ID: 130756
• Update Time: 2025-04-19

4,6-Octadiyne-2,3-diol,1-chloro-8-(3-heptyloxiranyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4,6-Octadiyne-2,3-diol,1-chloro-8-(3-heptyloxiranyl)- (9CI)
• 1-chloro-8-(3-heptyloxiran-2-yl)octa-4,6-diyne-2,3-diol
• 1-chloro-9,10-epoxy-4,6-heptadecadiyne-2,3-diol
• 4,6-Octadiyne-2,3-diol, 1-chloro-8-(3-heptyloxiranyl)-
• CEHD
• 1-Chloro-8-(3-heptyloxiranyl)-4,6-Octadiyne-2,3-diol
• DTXSID10921454
• 114687-51-3
• Chloropanaxydiol
• CHEBI:169502

• Inchi： 1S/C17H25ClO3/c1-2-3-4-5-8-11-16-17(21-16)12-9-6-7-10-14(19)15(20)13-18/h14-17,19-20H,2-5,8,11-13H2,1H3
• InChI Key： BPRJTLAULHNDLP-UHFFFAOYSA-N
• SMILES： ClCC(C(C#CC#CCC1C(CCCCCCC)O1)O)O

Computed Properties

• Exact Mass: 312.14935
• Monoisotopic Mass: 312.149222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53
• XLogP3: 3.6

Experimental Properties

• Density: 1.138
• Boiling Point: 498.9°Cat760mmHg
• Flash Point: 255.5°C
• Refractive Index: 1.525
• PSA: 52.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Chlorohydrins